Cas no 611239-23-7 (Tert-Butyl 1H-pyrazole-4-carboxylate)

• Product Name: Tert-Butyl 1H-pyrazole-4-carboxylate
• CAS No: 611239-23-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD15976389
• CID: 3160285
• PubChem ID: 50896566
• Update Time: 2025-04-21

Tert-Butyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1,1-dimethylethyl ester
• tert-Butyl 1H-pyrazole-4-carboxylate
• tert-butyl pyrazole-4-carboxylate
• 4-Boc-1H-pyrazole
• t-Butyl 1H-pyrazole-4-carboxylate
• SBB073350
• STL414840
• PB16618
• ST45255941
• SCHEMBL16061725
• P11829
• FS-2659
• MFCD15976389
• 611239-23-7
• DTXSID20678947
• AKOS005169256
• SY083369
• Z1171190453
• DB-103244
• EN300-232425
• tert-Butyl1H-pyrazole-4-carboxylate
• CS-0048473
• 830-528-4
• LZA23923
• DTXCID20629696
• Tert-Butyl 1H-pyrazole-4-carboxylate

• MDL： MFCD15976389
• Inchi： 1S/C8H12N2O2/c1-8(2,3)12-7(11)6-4-9-10-5-6/h4-5H,1-3H3,(H,9,10)
• InChI Key： UAERPLOMIPPTSK-UHFFFAOYSA-N
• SMILES： O(C(C1C=NNC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives